Cas no 2138586-07-7 (2-chloro-5-(2,6-dimethylpyridin-4-yl)benzoic acid)

• Product Name: 2-chloro-5-(2,6-dimethylpyridin-4-yl)benzoic acid
• CAS No: 2138586-07-7
• MF: C₁₄H₁₂ClNO₂
• MW: 261.703582763672
• CID: 6350496
• PubChem ID: 165510560
• Update Time: 2025-10-31

2-chloro-5-(2,6-dimethylpyridin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(2,6-dimethylpyridin-4-yl)benzoic acid
• EN300-1178540
• 2138586-07-7

• Inchi： 1S/C14H12ClNO2/c1-8-5-11(6-9(2)16-8)10-3-4-13(15)12(7-10)14(17)18/h3-7H,1-2H3,(H,17,18)
• InChI Key： VFMOAVDBHLZDFK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=C(C)N=C(C)C=1

Computed Properties

• Exact Mass: 261.0556563g/mol
• Monoisotopic Mass: 261.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-chloro-5-(2,6-dimethylpyridin-4-yl)benzoic acid

Introduction to 2-chloro-5-(2,6-dimethylpyridin-4-yl)benzoic acid (CAS No. 2138586-07-7)

2-chloro-5-(2,6-dimethylpyridin-4-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138586-07-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This benzoic acid derivative features a chloro substituent at the 2-position and a 2,6-dimethylpyridin-4-yl moiety at the 5-position, which endows it with unique chemical and biological properties. The structural configuration of this compound suggests potential applications in the development of novel therapeutic agents, particularly in addressing unmet medical needs.

The synthesis of 2-chloro-5-(2,6-dimethylpyridin-4-yl)benzoic acid involves a multi-step organic reaction sequence that requires precise control over reaction conditions to ensure high yield and purity. The chloro group introduces electrophilic characteristics to the benzene ring, facilitating nucleophilic substitution reactions, while the dimethylpyridine group contributes to the compound's solubility and bioavailability. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to optimize the formation of the desired aromatic system.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives due to their structural similarity to known bioactive molecules. The presence of both chloro and pyridine substituents in 2-chloro-5-(2,6-dimethylpyridin-4-yl)benzoic acid makes it a promising candidate for further investigation in drug discovery programs. Preliminary in vitro studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors, suggesting its utility in treating inflammatory disorders and metabolic diseases.

The biological activity of 2-chloro-5-(2,6-dimethylpyridin-4-yl)benzoic acid has been studied in various cellular and animal models. Research has demonstrated its ability to modulate signaling pathways associated with inflammation and oxidative stress, which are key mechanisms underlying many chronic diseases. Additionally, the compound has shown potential as an antagonist for specific G protein-coupled receptors (GPCRs), which are critical targets for therapeutic intervention. These findings highlight the compound's therapeutic relevance and justify its inclusion in ongoing pharmacological research.

The chemical stability of 2-chloro-5-(2,6-dimethylpyridin-4-yl)benzoic acid is another critical factor that influences its suitability for pharmaceutical applications. Studies have evaluated its resistance to hydrolysis and oxidation under various environmental conditions, ensuring that it remains stable during storage and formulation processes. Furthermore, its solubility profile has been optimized for better absorption and distribution within biological systems, which is essential for achieving therapeutic efficacy.

From a regulatory perspective, 2-chloro-5-(2,6-dimethylpyridin-4-yl)benzoic acid (CAS No. 2138586-07-7) must comply with stringent quality standards set by global health authorities. Manufacturers are required to adhere to Good Manufacturing Practices (GMP) to ensure consistency and safety in its production. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify the compound's identity and purity before it is released for clinical use.

The future prospects of 2-chloro-5-(2,6-dimethylpyridin-4-yl)benzoic acid in pharmaceutical development remain promising. Ongoing research aims to elucidate its mechanism of action at a molecular level and identify potential adverse effects through comprehensive toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of preclinical findings into clinical trials, ultimately leading to novel drug candidates for human health.

In conclusion, 2-chloro-5-(2,6-dimethylpyridin-4-yl)benzoic acid represents a significant advancement in medicinal chemistry due to its unique structural features and demonstrated biological activity. As research progresses, this compound is poised to play a crucial role in addressing complex diseases through innovative therapeutic strategies. The continued exploration of its pharmacological properties will further enhance our understanding of its potential applications in modern medicine.